Cas no 2922439-76-5 (Methyl (2R,4R)-4-methylpyrrolidine-2-carboxylate hcl)

• Product Name: Methyl (2R,4R)-4-methylpyrrolidine-2-carboxylate hcl
• CAS No: 2922439-76-5
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 6799661
• PubChem ID: 162341609
• Update Time: 2025-10-28

Methyl (2R,4R)-4-methylpyrrolidine-2-carboxylate hcl Chemical and Physical Properties

Names and Identifiers

• 2922439-76-5
• METHYL (2R,4R)-4-METHYLPYRROLIDINE-2-CARBOXYLATE HCL
• methyl (2R,4R)-4-methylpyrrolidine-2-carboxylate;hydrochloride
• AT21810
• Methyl (2R,4R)-4-methylpyrrolidine-2-carboxylate hcl

• Inchi： 1S/C7H13NO2.ClH/c1-5-3-6(8-4-5)7(9)10-2;/h5-6,8H,3-4H2,1-2H3;1H/t5-,6-;/m1./s1
• InChI Key： WOOLOOYCBNNORY-KGZKBUQUSA-N
• SMILES： Cl.O(C)C([C@H]1C[C@@H](C)CN1)=O

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl (2R,4R)-4-methylpyrrolidine-2-carboxylate hcl

Methyl (2R,4R)-4-methylpyrrolidine-2-carboxylate HCl: A Comprehensive Overview

The compound Methyl (2R,4R)-4-methylpyrrolidine-2-carboxylate HCl with CAS No 2922439-76-5 is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrrolidine ring with specific stereochemistry at the 2R and 4R positions, a methyl group attached to the 4-position, and a carboxylate ester group at the 2-position. The hydrochloride salt form further enhances its stability and solubility properties.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. The (2R,4R) configuration plays a crucial role in its interaction with biological targets, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound has shown remarkable ability to modulate neurotransmitter systems and reduce oxidative stress, which are key factors in these conditions.

In addition to its neuroprotective properties, Methyl (2R,4R)-4-methylpyrrolidine-2-carboxylate HCl has been investigated for its role in pain management. Preclinical studies suggest that it may act as an analgesic by targeting specific ion channels involved in pain signaling pathways. This dual functionality underscores the versatility of the compound and opens up new avenues for its application in both central nervous system disorders and chronic pain conditions.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry to ensure the correct configuration at both chiral centers. Advanced techniques such as asymmetric catalysis and enantioselective synthesis have been employed to achieve high yields of the desired enantiomer. These methods not only improve the efficiency of production but also contribute to the sustainability of chemical manufacturing processes.

From an analytical standpoint, the characterization of Methyl (2R,4R)-4-methylpyrrolidine-2-carboxylate HCl has been carried out using state-of-the-art techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into its molecular structure, purity, and stability under various conditions. Such rigorous characterization is essential for ensuring the quality and consistency of pharmaceutical-grade compounds.

Looking ahead, ongoing research is focused on optimizing the delivery mechanisms for this compound to enhance its bioavailability and therapeutic efficacy. Novel drug delivery systems such as lipid nanoparticles and polymer-based formulations are being explored to overcome challenges related to solubility and absorption. These advancements could pave the way for more effective treatments in clinical settings.

In conclusion, Methyl (2R,4R)-4-methylpyrrolidine-2-carboxylate HCl represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique stereochemical properties, coupled with promising biological activities, make it a valuable asset for researchers and clinicians alike. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in drug discovery and development.